2-((difluoromethyl)thio)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((difluoromethyl)thio)-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H15F2N5O2S and its molecular weight is 391.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities of Heterocyclic Compounds
Heterocyclic Synthesis : The synthesis of heterocyclic compounds, including pyrimidines and pyrazoles, involves various chemical reactions that introduce diverse functional groups, enhancing their pharmacological potential. For example, compounds with pyrimidine, triazine, and thiophene moieties have been synthesized to explore their anticancer activities (Abu‐Hashem & Aly, 2017) 1.
Anticancer and Anti-inflammatory Agents : Novel synthetic pathways have led to the creation of compounds with significant biological activities. For instance, new fused and binary 1,3,4‐thiadiazoles have been evaluated as potential antitumor and antioxidant agents, showcasing the diverse applications of synthesized heterocyclic compounds in therapeutic development (Hamama et al., 2013) 2.
Antimicrobial Properties : Research into heterocyclic compounds has also extended to the development of new antibacterial agents. The design, synthesis, and biological evaluation of novel thienopyrimidines and fused thienopyrimidines have shown promising results as anti-inflammatory agents, highlighting their potential in addressing microbial resistance (Rizk, Shaaban, & El-Ashmawy, 2012) .
Diagnostic and Imaging Applications
PET Imaging Agents : The development of PET imaging agents using heterocyclic compounds, such as pyrazolo[3,4-b]pyridines, has been explored for the imaging of specific cancer mutations, demonstrating the role of these compounds in diagnostic applications (Wang et al., 2013) .
properties
IUPAC Name |
2-(difluoromethylsulfanyl)-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N5O2S/c1-9-8-14(25)22-17(20-9)24-13(7-10(2)23-24)21-15(26)11-5-3-4-6-12(11)27-16(18)19/h3-8,16H,1-2H3,(H,21,26)(H,20,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WILBCILYHFNHAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC=CC=C3SC(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.